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Compound of Interest

Compound Name: Acid Red 35

Cat. No.: B1266041 Get Quote

Despite its classification as a fluorescent dye by some commercial suppliers, a comprehensive

review of scientific literature and technical databases reveals a significant lack of publicly

available data on the specific fluorescent properties and research applications of Acid Red 35
(C.I. 18065). This technical guide addresses the current state of knowledge and provides a

broader context on the fluorescence of azo dyes for researchers, scientists, and drug

development professionals.

Physicochemical Properties of Acid Red 35
Acid Red 35 is a synthetic monoazo dye. Basic identifying information is summarized in the

table below.

Property Value Reference

C.I. Name Acid Red 35 [1]

C.I. Number 18065 [1]

CAS Number 6441-93-6 [1]

Molecular Formula C₁₉H₁₅N₃Na₂O₈S₂ [1]

Molecular Weight 523.45 g/mol [1]

Chemical Class Single Azo
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Fluorescence Properties: A Data Gap
Extensive searches for quantitative data regarding the fluorescent properties of Acid Red 35
have yielded no specific results. Key photophysical parameters, including excitation and

emission maxima, molar absorptivity (extinction coefficient), fluorescence quantum yield, and

fluorescence lifetime, are not documented in peer-reviewed scientific literature or publicly

accessible databases.

Commercial suppliers that list Acid Red 35 sometimes categorize it as a "fluorescent dye";

however, they do not provide any accompanying analytical data. Notably, one major supplier

explicitly states that they do not collect analytical data for this particular product.

The Context of Azo Dyes and Fluorescence
The absence of fluorescence data for Acid Red 35 may be understood within the broader

context of azo dyes. The defining feature of this class of compounds is the presence of one or

more azo groups (–N=N–). This group, while responsible for the strong coloration of these

dyes, is also known to be a fluorescence quencher.

Research indicates that many azo dyes are either non-fluorescent or exhibit very weak

fluorescence. The azo bond can promote non-radiative decay pathways, which compete with

and often dominate over radiative decay (fluorescence). However, it is possible to synthesize

fluorescent azo dyes through specific chemical modifications. For instance, the incorporation of

a boron-complexing moiety can restrict the rotation of the azo group and lead to significant

fluorescence enhancement. Studies on other azo dyes, such as Acid Yellow 17, have reported

fluorescence, but these properties are highly specific to the molecular structure.

Hypothetical Experimental Considerations
While no established protocols for the use of Acid Red 35 as a fluorescent dye exist, protocols

for other fluorescent "Acid Red" dyes, such as the hypothetical protocols for Acid Red 315, can

offer a starting point for researchers wishing to investigate the potential fluorescence of Acid
Red 35.

General Staining Protocol for Fixed Cells (Hypothetical)
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This protocol is a generalized procedure and would require significant optimization for Acid
Red 35.

Materials:

Acid Red 35

Phosphate-buffered saline (PBS)

Paraformaldehyde (PFA) for fixation

Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

Mounting medium

Fluorescence microscope

Workflow:
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Cell Preparation

Staining

Imaging

Culture cells on coverslips

Fix with 4% PFA

Wash with PBS

Permeabilize (optional)

Wash with PBS

Prepare Acid Red 35 solution

Incubate with cells

Wash to remove unbound dye

Mount coverslip

Image with fluorescence microscope

Click to download full resolution via product page

Caption: Hypothetical workflow for fixed cell staining.
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Procedure:

Cell Culture and Fixation: Grow cells on a suitable substrate (e.g., glass coverslips). Fix the

cells with a standard fixative like 4% paraformaldehyde.

Washing: Wash the fixed cells thoroughly with PBS to remove the fixative.

Permeabilization (Optional): If targeting intracellular structures, permeabilize the cell

membranes with a detergent such as Triton X-100.

Staining: Prepare a dilute solution of Acid Red 35 in PBS. The optimal concentration would

need to be determined empirically, likely in the low micromolar range. Incubate the cells with

the dye solution.

Washing: Wash the cells extensively with PBS to remove any unbound dye.

Mounting and Imaging: Mount the coverslips onto microscope slides and image using a

fluorescence microscope with appropriate filter sets. The selection of excitation and emission

filters would require initial spectroscopic characterization of the dye.

Conclusion and Future Directions
Currently, there is a significant lack of data to support the use of Acid Red 35 as a fluorescent

dye in research. The core requirements for its application, including its photophysical properties

and established experimental protocols, are not available in the public domain.

For researchers interested in the potential fluorescence of this dye, the initial and most critical

step would be to perform a thorough photophysical characterization. This would involve

measuring its absorption and fluorescence spectra in various solvents to determine its

excitation and emission maxima, molar absorptivity, and quantum yield. Should Acid Red 35
prove to have useful fluorescent properties, further research would be needed to develop and

validate protocols for its use in biological applications such as cell staining, protein labeling,

and as a fluorescent probe for specific analytes or cellular environments. Without this

fundamental data, its utility as a fluorescent research tool remains speculative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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